Cas no 80304-52-5 (1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester)

1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester structure
80304-52-5 structure
Product name:1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester
CAS No:80304-52-5
MF:C12H12N2O2
MW:216.23588
MDL:MFCD20484648
CID:1118043
PubChem ID:14497627

1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester
    • ethyl 1-phenyl-1H-imidazole-5-carboxylate
    • SCHEMBL1541405
    • ethyl 1-phenyl-1H-imidazol-5-ylcarboxylate
    • 1-phenyl-5-carbethoxyimidazole
    • ethyl 3-phenylimidazole-4-carboxylate
    • AKOS027340639
    • ethyl1-phenyl-1H-imidazole-5-carboxylate
    • AGUSAFUHEBAQJN-UHFFFAOYSA-N
    • 80304-52-5
    • s11616
    • FT-0701999
    • AMY31403
    • DA-20547
    • MDL: MFCD20484648
    • Inchi: InChI=1S/C12H12N2O2/c1-2-16-12(15)11-8-13-9-14(11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
    • InChI Key: AGUSAFUHEBAQJN-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CN=CN1C2=CC=CC=C2

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.1Ų

1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0991640-10g
ethyl 1-phenyl-1H-imidazole-5-carboxylate
80304-52-5 95%
10g
$830 2024-08-02
Chemenu
CM363149-1g
ethyl 1-phenyl-1H-imidazole-5-carboxylate
80304-52-5 95%+
1g
$317 2024-07-23
Alichem
A069003557-10g
Ethyl 1-phenyl-1H-imidazole-5-carboxylate
80304-52-5 97%
10g
$1338.66 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1742941-1g
Ethyl 1-phenyl-1h-imidazole-5-carboxylate
80304-52-5 98%
1g
¥3003.00 2024-07-28
eNovation Chemicals LLC
Y0991640-10g
ethyl 1-phenyl-1H-imidazole-5-carboxylate
80304-52-5 95%
10g
$1280 2025-02-19
eNovation Chemicals LLC
Y0991640-10g
ethyl 1-phenyl-1H-imidazole-5-carboxylate
80304-52-5 95%
10g
$1280 2025-02-26
Alichem
A069003557-5g
Ethyl 1-phenyl-1H-imidazole-5-carboxylate
80304-52-5 97%
5g
$820.08 2023-09-01
Alichem
A069003557-25g
Ethyl 1-phenyl-1H-imidazole-5-carboxylate
80304-52-5 97%
25g
$2090.40 2023-09-01

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(CAS:80304-52-5)1-phenyl-1H-Imidazole-5-carboxylic acid ethyl ester
A930863
Purity:99%
Quantity:1g
Price ($):257.0